molecular formula C12H7N3O2 B3361124 1-Nitrobenzo[C]cinnoline CAS No. 91353-89-8

1-Nitrobenzo[C]cinnoline

Cat. No. B3361124
CAS RN: 91353-89-8
M. Wt: 225.2 g/mol
InChI Key: VRVUIFKAAGDRHI-UHFFFAOYSA-N
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Description

1-Nitrobenzo[C]cinnoline is a chemical compound that has been studied in various scientific research .


Synthesis Analysis

The synthesis of cinnoline compounds, such as 1-Nitrobenzo[C]cinnoline, can be achieved through a method that involves the intramolecular redox reaction of 2-nitrobenzyl alcohol. This intermediate then condenses with benzylamine, followed by azo isomerization to form hydrazone, cyclization, and aromatization processes .


Molecular Structure Analysis

The molecular structure of 1-Nitrobenzo[C]cinnoline has been analyzed and published in the Acta Crystallographica Section C Crystal Structure Communications .


Chemical Reactions Analysis

The reaction of 1-Nitrobenzo[C]cinnoline with hydroxylamine in the presence of potassium hydroxide in ethanol results in the formation of the corresponding 2- and 4-amino derivatives .

Scientific Research Applications

Synthesis and Structural Studies

  • 1-Nitrobenzo[C]cinnoline has been synthesized as a new compound suitable for investigating electrochemically initiated intramolecular cyclization, forming various derivatives under different conditions (Hlavatý, Volke, & Manoušek, 1975).
  • The molecular structure of 1-Nitrobenzo[C]cinnoline reveals close-to-planar rings in its skeleton, with non-planar overall structure, indicating unique steric interactions (Hökelek, Kılıç, & Aktan, 1999).

Electrochemical Behavior

  • The electrochemical behavior of 2-nitrobenzo[c]cinnoline-6-oxide, closely related to 1-Nitrobenzo[C]cinnoline, has been studied, providing insights into its electrode reaction mechanism and molecular adsorption on electrodes (Durmuş, Solak, Durmus, & Kılıç, 2002).

Photoreactions and Sensing Applications

  • 1-Nitrobenzo[C]cinnoline derivatives have been involved in photochemical reactions, leading to the formation of compounds like carbazole, indicating potential applications in photochemical studies and material science (Inoue, Hiroshima, & Miyazaki, 1979).
  • A coordination polymer based on a derivative of benzo[c]cinnoline showed sensitive luminescence sensing for specific ions and compounds, highlighting its potential in chemical sensing technologies (Zhang, Chen, Li, Liu, & Liu, 2018).

Potential in Medicinal Chemistry

  • Certain cinnolines, structurally related to 1-Nitrobenzo[C]cinnoline, demonstrated anti-inflammatory properties in vitro, suggesting the potential medicinal applications of this class of compounds (Tian, Liu, Wan, Wan, & Hao, 2023).

properties

IUPAC Name

1-nitrobenzo[c]cinnoline
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H7N3O2/c16-15(17)11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-14-10/h1-7H
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VRVUIFKAAGDRHI-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C2C(=C1)C3=C(C=CC=C3[N+](=O)[O-])N=N2
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H7N3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30568805
Record name 1-Nitrobenzo[c]cinnoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30568805
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

225.20 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1-Nitrobenzo[C]cinnoline

CAS RN

91353-89-8
Record name 1-Nitrobenzo[c]cinnoline
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30568805
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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